Cas no 1286721-00-3 (2-(Pyridin-3-ylamino)-thiazole-4-carboxylic acid ethyl ester)

• Product Name: 2-(Pyridin-3-ylamino)-thiazole-4-carboxylic acid ethyl ester
• CAS No: 1286721-00-3
• MF: C₁₁H₁₁N₃O₂S
• MW: 249.288940668106
• MDL: MFCD22743330
• CID: 5188050
• Update Time: 2026-03-05

2-(Pyridin-3-ylamino)-thiazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-3-ylamino)-thiazole-4-carboxylic acid ethyl ester
• ethyl 2-(pyridin-3-ylamino)-1,3-thiazole-4-carboxylate
• ethyl 2-[(pyridin-3-yl)amino]-1,3-thiazole-4-carboxylate
• Ethyl 4-(3-pyridylamino)-3,5-thiazolecarboxylate, 95%

• MDL： MFCD22743330
• Inchi： 1S/C11H11N3O2S/c1-2-16-10(15)9-7-17-11(14-9)13-8-4-3-5-12-6-8/h3-7H,2H2,1H3,(H,13,14)
• InChI Key： NMQQENRWTOHNJC-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1NC1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2.3
• Topological Polar Surface Area: 92.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(Pyridin-3-ylamino)-thiazole-4-carboxylic acid ethyl ester

2-(Pyridin-3-ylamino)-thiazole-4-carboxylic acid ethyl ester: A Comprehensive Overview

CAS No. 1286721-00-3, commonly referred to as 2-(Pyridin-3-ylamino)-thiazole-4-carboxylic acid ethyl ester, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a thiazole moiety, making it a promising candidate for various applications in drug discovery and material science.

The molecular structure of 2-(Pyridin-3-ylamino)-thiazole-4-carboxylic acid ethyl ester is notable for its conjugated system, which enhances its stability and reactivity. The pyridine ring contributes aromaticity and electron-withdrawing properties, while the thiazole moiety introduces heterocyclic characteristics that are often desirable in bioactive compounds. Recent studies have highlighted the potential of this compound as a precursor for synthesizing more complex molecules with enhanced pharmacokinetic profiles.

One of the most recent advancements in the study of this compound involves its application in the development of novel anti-cancer agents. Researchers have explored the ability of 2-(Pyridin-3-ylamino)-thiazole-4-carboxylic acid ethyl ester to inhibit key enzymes involved in cancer cell proliferation. These findings suggest that the compound could serve as a lead molecule for designing more effective and selective anti-cancer therapies.

In addition to its pharmacological applications, this compound has also been investigated for its potential use in material science. The thiazole moiety's ability to form stable coordination complexes has led to its exploration as a building block for metal-organic frameworks (MOFs). Recent research indicates that incorporating this compound into MOFs could enhance their stability and catalytic activity, making them suitable for industrial applications such as gas storage and catalysis.

The synthesis of 2-(Pyridin-3-ylamino)-thiazole-4-carboxylic acid ethyl ester typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Optimization of these reactions has been a focus of recent studies, with researchers aiming to improve yield and purity while minimizing environmental impact. Green chemistry approaches, such as using solvent-free conditions or biodegradable catalysts, have shown promise in achieving these goals.

Another area of interest is the study of this compound's interaction with biological systems. Preclinical studies have demonstrated that 2-(Pyridin-3-ylamino)-thiazole-4-carboxylic acid ethyl ester exhibits moderate cytotoxicity against various cancer cell lines, suggesting its potential as a chemotherapeutic agent. However, further research is required to evaluate its safety profile and efficacy in vivo.

In conclusion, CAS No. 1286721-00-3, or 2-(Pyridin-3-ylamino)-thiazole-4-carboxylic acid ethyl ester, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for future innovations in drug discovery and material science.